N-Acetyl-L-leucine-p-nitroanilide

• IUPAC Name: (2S)-2-acetamido-4-methyl-N-(4-nitrophenyl)pentanamide
• InChI: InChI=1S/C14H19N3O4/c1-9(2)8-13(15-10(3)18)14(19)16-11-4-6-12(7-5-11)17(20)21/h4-7,9,13H,8H2,1-3H3,(H,15,18)(H,16,19)/t13-/m0/s1
• InChI Key: SLJKQHDBYBGOMH-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C
• Isomeric SMILES: CC(C)C[C@@H](C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C
• Molecular Formula: C14H19N3O4
• DSSTOX Substance ID: DTXSID60428584
• Molecular Weight: 293.32 g/mol
• CAS No.: 19746-40-8

Description

N-Acetyl-L-leucine-p-nitroanilide is a chemical compound with the molecular formula C14H19N3O4. It is also known by other names such as Acetyl-L-leucine 4-nitroanilide and (2S)-2-acetamido-4-methyl-N-(4-nitrophenyl)pentanamide. The molecular weight of this compound is 293.32 g/mol.

Molecular Structure Analysis

The molecular structure of this compound includes an acetyl group attached to the L-leucine molecule and a p-nitroanilide group. The InChI string representation of the molecule is InChI=1S/C14H19N3O4/c1-9(2)8-13(15-10(3)18)14(19)16-11-4-6-12(7-5-11)17(20)21/h4-7,9,13H,8H2,1-3H3,(H,15,18)(H,16,19)/t13-/m0/s1.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 293.32 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4. The compound has a rotatable bond count of 5. The exact mass and monoisotopic mass of the compound are 293.13755610 g/mol. The topological polar surface area of the compound is 104 Ų.

Scientific Research Applications

• Synthesis and Use as an Enzyme Substrate : Optically pure N-Acetyl-L-leucine-p-nitroanilide has been synthesized and used as a substrate for various aminopeptidases. This compound is particularly useful for the assay of these enzymes, providing a method to measure enzymatic activity (E. V. Ramenskii et al., 2004); (W. Yutao et al., 2012).

• Hydrolysis Studies with Chymotrypsin : Studies on the hydrolysis of this compound with chymotrypsin have helped in understanding enzyme kinetics and mechanisms. It serves as a sensitive substrate, revealing details about enzyme behavior and inhibition (H. Bundy, 1963).

• Research in Human Placenta : Research involving human placenta utilized this compound to study specific enzymes that hydrolyze N-acetylaminoacyl-p-nitroanilides. This study provided insights into the properties and behavior of these enzymes in human tissues (T. Unger et al., 1979).

• Medical Applications in Niemann-Pick Disease : this compound has been used in studies related to Niemann-Pick disease type C (NPC). Research showed that N-Acetyl-DL-Leucine, a derivative of N-Acetyl-L-Leucine, is effective in improving ataxia symptoms in NPC patients. The compound was investigated for its potential therapeutic benefits (Danielle te Vruchte et al., 2019).

• Investigation in Lysosomal Storage Disorders : Studies have shown that N-Acetyl-DL-Leucine, containing the N-Acetyl-L-Leucine enantiomer, can slow disease progression in lysosomal storage disorders. This research provides a foundation for further clinical trials and potential therapeutic applications (Ecem Kaya et al., 2021).

• Role in Carrier Switching : Research indicates that acetylation of L-leucine, resulting in N-Acetyl-L-leucine, switches its carrier from the L-amino acid transporter to organic anion transporters. This finding is significant for understanding the pharmacokinetics and mechanism of action of drugs based on N-Acetyl-L-Leucine (G. Churchill et al., 2020).

Mechanism of Action

Target of Action

N-Acetyl-L-leucine-p-nitroanilide, also known as Acetyl-L-leucine 4-nitroanilide, is a biochemical reagent . It is used in ligand binding assays, indicating that it interacts with specific protein targets . .

Mode of Action

As a biochemical reagent, it likely interacts with its targets to induce a specific biochemical reaction . More research is needed to elucidate the exact interactions and resulting changes.

Biochemical Pathways

As a biochemical reagent, it is likely involved in specific enzymatic reactions or signaling pathways

Result of Action

As a biochemical reagent, it likely induces specific changes at the molecular and cellular levels based on its interaction with its targets . More research is needed to elucidate these effects.

Action Environment

As a biochemical reagent, its action may be influenced by factors such as temperature, pH, and the presence of other molecules

Biochemical Analysis

Biochemical Properties

N-Acetyl-L-leucine-p-nitroanilide plays a crucial role in biochemical reactions as a substrate for proteolytic enzymes. It is commonly used to measure the activity of leucine aminopeptidase, an enzyme that catalyzes the hydrolysis of leucine residues from peptides and proteins . The interaction between this compound and leucine aminopeptidase involves the cleavage of the peptide bond, releasing p-nitroaniline, which can be quantitatively measured due to its chromogenic properties . This interaction is essential for studying enzyme kinetics and understanding the catalytic mechanisms of proteolytic enzymes.

Cellular Effects

This compound influences various cellular processes by acting as a substrate for enzymes involved in protein degradation. In cellular assays, the compound is used to monitor the activity of leucine aminopeptidase and other proteases, providing insights into protein turnover and degradation pathways . The release of p-nitroaniline upon enzymatic cleavage can be detected spectrophotometrically, allowing researchers to quantify enzyme activity and study the regulation of proteolysis in different cell types . This information is valuable for understanding how cells maintain protein homeostasis and respond to changes in their environment.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with the active site of proteolytic enzymes. The compound binds to the enzyme’s active site, where the peptide bond between the leucine residue and p-nitroaniline is cleaved . This reaction results in the release of p-nitroaniline, which can be measured to determine enzyme activity. The specificity of this compound for certain proteases makes it a valuable tool for studying enzyme-substrate interactions and elucidating the catalytic mechanisms of proteolytic enzymes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. The compound is generally stable when stored at low temperatures, such as -20°C, but it may degrade over time if not properly stored . Long-term studies have shown that the enzymatic activity measured using this compound can remain consistent over extended periods, provided the compound is stored and handled correctly . Any degradation of the compound can lead to reduced accuracy in enzyme activity measurements.

Dosage Effects in Animal Models

The effects of this compound in animal models can vary depending on the dosage administered. In studies involving animal models, different dosages of the compound have been used to assess its impact on enzyme activity and protein degradation . Higher doses of this compound may result in increased enzyme activity, but excessive doses could potentially lead to toxic effects or adverse reactions . It is important to determine the optimal dosage that provides accurate measurements without causing harm to the animal subjects.

Metabolic Pathways

This compound is involved in metabolic pathways related to protein degradation and turnover. The compound interacts with enzymes such as leucine aminopeptidase, which play a role in the breakdown of peptides and proteins . By serving as a substrate for these enzymes, this compound helps researchers study the metabolic flux and regulation of proteolytic pathways . Understanding these pathways is essential for elucidating the mechanisms of protein homeostasis and identifying potential targets for therapeutic intervention.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate the localization and accumulation of the compound in areas where proteolytic activity is being studied . The transport and distribution of this compound are important for ensuring that the compound reaches its target enzymes and provides accurate measurements of enzyme activity .

Subcellular Localization

The subcellular localization of this compound can influence its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . Understanding the subcellular localization of this compound is crucial for studying its interactions with proteolytic enzymes and the resulting effects on protein degradation . This information can provide insights into the spatial regulation of proteolysis within cells.